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Compound of Interest

Compound Name: XL765

Cat. No.: B560383 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for XL765 (Voxtalisib) was publicly available

at the time of this document's creation. The following guidance is based on best practices for

handling potent, powdered pharmaceutical compounds, including cytotoxic agents and kinase

inhibitors. It is imperative to supplement this information with your institution's specific safety

protocols and to perform a risk assessment before handling this compound.

Personal Protective Equipment (PPE)
Given that XL765 is a potent PI3K/mTOR inhibitor, it should be handled with the assumption

that it is a hazardous compound. Engineering controls, such as a certified chemical fume hood

or a biological safety cabinet, are the primary means of exposure control. The following PPE

should be used as a secondary measure.
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PPE Component Specification Rationale

Gloves

Double-gloving with nitrile

gloves compliant with ASTM

D6978 (chemotherapy-tested).

[1]

Provides a barrier against

direct skin contact and

absorption. Double-gloving

offers additional protection in

case of a tear or puncture in

the outer glove.

Eye Protection
Chemical safety goggles or a

full-face shield.[1]

Protects eyes from splashes or

aerosols of the compound. A

face shield offers broader

protection for the entire face.

Lab Coat/Gown
Disposable, solid-front gown

with tight-fitting cuffs.[1]

Prevents contamination of

personal clothing and skin. A

disposable gown eliminates

the need for laundering

contaminated apparel.

Respiratory Protection

An N95 respirator or higher,

especially when handling the

powder outside of a certified

fume hood.[2]

Minimizes the risk of inhaling

aerosolized powder, which is a

primary route of exposure for

potent compounds.

Operational Plan for Handling XL765
This section provides a step-by-step guide for the safe handling of XL765 from receipt to use in

experiments.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store XL765 in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

Follow the manufacturer's recommendations for storage temperature.
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Preparation of Stock Solutions
All handling of the powdered form of XL765 must be conducted in a certified chemical fume

hood or a biological safety cabinet to minimize inhalation risk.

Before handling, ensure the work area is clean and free of clutter.

Don all required PPE as outlined in the table above.

Carefully weigh the required amount of XL765 powder. Use a dedicated spatula and

weighing vessel.

To dissolve, add the solvent to the powder slowly to avoid splashing.

Cap the vial securely and mix gently until the compound is fully dissolved.

Use in Experiments
When diluting stock solutions or adding XL765 to experimental setups, wear appropriate

PPE.

Conduct all procedures that may generate aerosols or splashes within a fume hood.

Clearly label all solutions containing XL765.

Disposal Plan
All waste contaminated with XL765 must be treated as hazardous chemical waste.

Waste Segregation
Solid Waste: All disposable items that have come into contact with XL765 (e.g., gloves,

pipette tips, weighing paper, disposable gowns) should be placed in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions containing XL765 should be collected in a sealed, properly

labeled hazardous waste container. Do not pour any XL765-containing solutions down the

drain.
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Sharps Waste: Needles, syringes, or other sharps contaminated with XL765 should be

disposed of in a designated sharps container for hazardous chemical waste.

Waste Collection and Disposal
Follow your institution's guidelines for the collection and disposal of hazardous chemical

waste.

Ensure all waste containers are securely sealed and properly labeled with the contents and

associated hazards before pickup by your institution's environmental health and safety (EHS)

department.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of XL765.
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Safe Handling and Disposal Workflow for XL765
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Caption: Workflow for safe handling and disposal of XL765.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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